4-chloro-N-(4-morpholinophenyl)benzenecarboxamide

• IUPAC Name: 4-chloro-N-(4-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C17H17ClN2O2/c18-14-3-1-13(2-4-14)17(21)19-15-5-7-16(8-6-15)20-9-11-22-12-10-20/h1-8H,9-12H2,(H,19,21)
• InChI Key: OPXIRUMUJZPTLL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

4-chloro-N-(4-morpholinophenyl)benzenecarboxamide is a chemical compound with the molecular formula C17H17ClN2O2. It’s also known by other names such as AURORA 3359.

Molecular Structure Analysis

The molecular structure of 4-chloro-N-(4-morpholinophenyl)benzenecarboxamide consists of 17 carbon atoms, 17 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

4-chloro-N-(4-morpholinophenyl)benzenecarboxamide has a molecular weight of 316.78. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the sources I found.

Scientific Research Applications

Crystal Structure Analysis

• Fungicide Crystal Structure : One study focuses on the crystal structure of a morpholine fungicide, highlighting the dihedral angles between the chlorophenyl and the terminal benzene and morpholine rings, which could be relevant for understanding the physical properties and reactivity of similar compounds like 4-chloro-N-(4-morpholinophenyl)benzenecarboxamide (Kang et al., 2015).

Pharmaceutical Applications

• Antidepressant Synthesis : Another research discusses the synthesis of an antidepressant, demonstrating the compound's potential as a type A reversible MAO inhibitor. This synthesis pathway might offer insights into how 4-chloro-N-(4-morpholinophenyl)benzenecarboxamide could be utilized in medicinal chemistry (Donskaya et al., 2004).

Antitumor and Anticonvulsant Activities

• Antitumor Activity : Research on 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide, a compound with structural similarities, has shown inhibitory capacity against cancer cell proliferation, suggesting potential antitumor applications for related compounds (Ji et al., 2018).
• Anticonvulsant Activity : Studies have also explored the synthesis of novel enaminones from cyclic beta-dicarbonyl precursors, including morpholine, demonstrating potent anticonvulsant activity. This could indicate a research avenue for the applications of 4-chloro-N-(4-morpholinophenyl)benzenecarboxamide in developing new anticonvulsant drugs (Edafiogho et al., 1992).

Material Science and Corrosion Inhibition

• Corrosion Inhibition : A study examining the effects of N-[(4-chlorophenyl)(morpholin-4-yl)methyl]benzamide on mild steel in sulfuric acid medium showed significant inhibition efficiency, suggesting the compound's potential use as a corrosion inhibitor in industrial applications (Anwar Sathiq M & Jamal Abdul Nasser A, 2021).

Antimicrobial Activity

• Design and Synthesis for Microbial Activities : Research into the synthesis and microbial activities of fluorinated morpholine-containing benzamide derivatives highlights their potential antimicrobial properties. This suggests that derivatives of 4-chloro-N-(4-morpholinophenyl)benzenecarboxamide could be explored for antibacterial and antifungal applications (Patharia et al., 2020).